Cas no 310456-65-6 (IMR-1)

• Product Name: IMR-1
• CAS No: 310456-65-6
• MF: C₁₅H₁₅NO₅S₂
• MW: 353.4133
• MDL: MFCD04141288
• CID: 2601284
• PubChem ID: 329826080
• Update Time: 2024-10-31

IMR-1 Chemical and Physical Properties

Names and Identifiers

• IMR-1
• IMR1
• 2-[2-Methoxy-4-[(4-oxo-2-thioxo-5-thiazolidinylidene)methyl]phenoxy]-acetic acid ethyl ester
• Inhibitor of Mastermind Recruitment-1
• HMS3886L08
• s8280
• STK751326
• ethyl {2-methoxy-4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetate
• ethyl {2-methoxy-4-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetate

• MDL： MFCD04141288
• Inchi： 1S/C15H15NO5S2/c1-3-20-13(17)8-21-10-5-4-9(6-11(10)19-2)7-12-14(18)16-15(22)23-12/h4-7H,3,8H2,1-2H3,(H,16,18,22)/b12-7-
• InChI Key： QHPJWPQRZMBKTG-GHXNOFRVSA-N
• SMILES： S1C(N([H])C(/C/1=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)=S

Computed Properties

• Exact Mass: 353.03916493 g/mol
• Monoisotopic Mass: 353.03916493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131
• Molecular Weight: 353.4

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.06 g/l) (25 º C),

IMR-1 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives
• Other Chemical additives Functional Additives